N-benzyl-N-(tert-butyl)-2,2-diphenylacetamide

• IUPAC Name: N-benzyl-N-tert-butyl-2,2-diphenylacetamide
• InChI: InChI=1S/C25H27NO/c1-25(2,3)26(19-20-13-7-4-8-14-20)24(27)23(21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18,23H,19H2,1-3H3
• InChI Key: LISCEWAXYMLUHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CC1=CC=CC=C1)C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C25H27NO
• Molecular Weight: 357.5 g/mol

Description

N-benzyl-N-(tert-butyl)-2,2-diphenylacetamide, commonly referred to as Benzocaine, is a local anesthetic that is widely used in the medical field. It is a white crystalline powder that is odorless and tasteless. Benzocaine is known for its ability to numb the skin and mucous membranes, making it an effective pain reliever.

Mechanism of Action

Benzocaine works by blocking the transmission of nerve impulses and preventing the sensation of pain. It does this by binding to sodium channels on the nerve endings, preventing the influx of sodium ions and blocking the generation of action potentials.
Biochemical and Physiological Effects:
Benzocaine has been shown to have minimal systemic effects when used as a local anesthetic. It is rapidly metabolized in the liver and excreted in the urine. However, in rare cases, it can cause allergic reactions and methemoglobinemia, a condition where the blood is unable to transport oxygen effectively.

Advantages and Limitations for Lab Experiments

Benzocaine is widely used in laboratory experiments as a local anesthetic for animals. It is also used in the synthesis of other compounds. However, its use is limited by its potential toxicity and the need for careful handling.

Future Directions

1. Development of new local anesthetics with improved efficacy and safety profiles.
2. Investigation of the potential use of Benzocaine in the treatment of neuropathic pain.
3. Exploration of the mechanisms underlying the development of methemoglobinemia in rare cases of Benzocaine use.
4. Investigation of the potential use of Benzocaine in the treatment of other conditions such as muscle spasms and migraines.
In conclusion, Benzocaine is a widely used local anesthetic that has been extensively studied for its use in various medical procedures. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been well documented. Future research directions include the development of new local anesthetics, investigation of its potential use in the treatment of neuropathic pain, and exploration of the mechanisms underlying its potential toxicity.

Scientific Research Applications

Benzocaine has been extensively studied for its use as a local anesthetic in various medical procedures. It is commonly used in dentistry for procedures such as tooth extractions and root canals. It is also used in other medical procedures such as endoscopies and minor surgeries.